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Compound of Interest |

2-(3-Chloro-4-
Compound Name:
fluorophenyl)ethanamine

CAS No.: 244194-67-0

Cat. No.: B1322412

. J

Core Directive & Hazard Identification

As a Senior Application Scientist, | prioritize the "Precautionary Principle.” While specific
toxicological data for 2-(3-Chloro-4-fluorophenyl)ethanamine (CAS 17719-79-8) may be
limited compared to commodity chemicals, its structure—a primary amine attached to a
halogenated aromatic ring—dictates its handling protocols. We treat this substance as a
Corrosive (Category 1B) and a Severe Respiratory Irritant.

The presence of the amine group (

) confers basicity and nucleophilicity, making it prone to causing chemical burns and reacting
with atmospheric

(carbamate formation). The halogen substituents (Chloro-, Fluoro-) increase lipophilicity,
potentially enhancing skin absorption.

GHS Hazard Classification (Derived from Structural
Analogs)
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Hazard Class Category Hazard Statement

H314: Causes severe skin

Skin Corrosion/Irritation 1B
burns and eye damage.[1][2]
) H318: Causes serious eye
Serious Eye Damage 1
damage.[2][3]
) H335: May cause respiratory
STOT - Single Exposure 3 o
irritation.[1][4]
o H302: Harmful if swallowed.[1]
Acute Toxicity (Oral) 4

[2]4]

Personal Protective Equipment (PPE) Matrix

Effective safety is not just about wearing gear; it is about creating a barrier system that
accounts for breakthrough times and mechanical stress.

PPE Selection Guide
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Component

Specification

Scientific Rationale

Hand Protection (Primary)

Nitrile Rubber (0.11 mm min)

Nitrile offers excellent
resistance to amines and
aliphatic hydrocarbons. Latex
is prohibited due to poor
chemical resistance against

organic bases.

Hand Protection (Secondary)

Nitrile (Long cuff) or Laminate

Double-gloving is mandatory.
The outer glove protects
against mechanical wear; the
inner glove prevents skin

contact if micro-tears occur.

Eye Protection

Chemical Splash Goggles

Safety glasses are insufficient.
Amine vapors are
lachrymators; liquid splashes
cause irreversible corneal
opacity. Goggles must be ANSI
Z87.1 (or EN 166) compliant.

Respiratory Protection

P100/0V Cartridge (if outside
hood)

Primary control is the Fume
Hood. If handling
solids/powders outside
containment, use a half-face
respirator with Organic

Vapor/Particulate filters.

Body Protection

Polypropylene Lab Coat (High
neck)

Standard cotton coats absorb
liquids. Use a chemical-
resistant apron if pouring large

volumes (>100 mL).

Operational Protocols: From Storage to Synthesis
Receipt and Storage Strategy
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Upon receipt, the integrity of the container is paramount.[5][6] Primary amines absorb
atmospheric

to form solid carbamates, degrading purity and potentially clogging container threads.

 Inspection: Check for "crusting" around the cap (sign of leakage/carbonation).
o Atmosphere: Store under Inert Gas (Argon or Nitrogen).

e Environment: Cool, dry, well-ventilated area.[2][3][5][6][7] Segregate from Strong Oxidizers
and Acids.

Weighing and Transfer Protocol

Objective: Transfer material without aerosolization or exposure.

Engineering Control: All operations must occur inside a certified Chemical Fume Hood (Face
velocity: 80-100 fpm).

o Preparation: Place a disposable weighing boat and spatula inside the hood. Pre-tare the
balance if possible, or move the balance into the hood.

e Transfer:

o If Liquid: Use a positive-displacement pipette or glass syringe. Avoid needles (sharps
hazard).

o If Solid: Use a scrupulously dry spatula.

» Decontamination: Immediately wipe the spatula/pipette exterior with a tissue soaked in dilute
acetic acid (to neutralize traces) before removing from the hood.

Handling Workflow Visualization

The following diagram outlines the critical decision points during the handling process to
prevent exposure.
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Figure 1: Safe handling workflow ensuring containment and material integrity.

Emergency Response & Spill Management
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Exposure Response[9][10][11]

o Skin Contact: Immediate flush with water for 15 minutes.[2][4][5][6][8] Do not use vinegar or
neutralizing agents on the skin (exothermic reaction risk). Remove contaminated clothing
while showering.[5][6][8][9]

o Eye Contact: Flush for 15 minutes minimum, lifting eyelids.[2][8][10] Time is critical to
prevent permanent corneal damage.

 Inhalation: Move to fresh air immediately. If breathing is difficult, oxygen should be
administered by trained personnel.

Spill Cleanup Decision Tree

Small spills (<10 mL/g) can be managed by lab personnel. Large spills require evacuation.
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Figure 2: Decision logic for spill response based on volume and location.

Waste Disposal

2-(3-Chloro-4-fluorophenyl)ethanamine must never be disposed of down the drain. Its

toxicity to aquatic life and halogenated nature require specific streams.

» Classification: Halogenated Organic Waste.

e Segregation: Keep separate from non-halogenated solvents (like acetone/ethanol) if your

facility requires strict separation to reduce incineration costs.
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+ Container: High-density polyethylene (HDPE) or glass. Avoid metal containers if the waste is
acidic or corrosive.

o Labeling: Clearly label as "Halogenated Solvent/Amine Waste" with the constituent listed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

. mu.edu.sa [mu.edu.sa]

. fishersci.com [fishersci.com]

. fishersci.com [fishersci.com]

. angenechemical.com [angenechemical.com]

. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]

. enamine.enamine.net [enamine.enamine.net]

°
(] [e0] ~ » [6)] EaN w N -

. Chemical Handling Rules | Office of Research Environmental Health and Safety | USU
[research.usu.edu]

e 10. fishersci.com [fishersci.com]

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/2-_4-Fluorophenyl_ethanamine
https://www.ncbi.nlm.nih.gov/books/NBK55878/
https://www.benchchem.com/product/b1322412?utm_src=pdf-custom-synthesis
https://www.mu.edu.sa/sites/default/files/content-files/11188.pdf
https://www.fishersci.com/store/msds?partNumber=AAH64762&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH6179114&productDescription=2-4-FLROPHENL+ETHLAMINE+9+25G&vendorId=VN00024248&countryCode=US&language=en
http://angenechemical.com/sds/1046471-60-6.pdf
https://pim-resources.coleparmer.com/sds/48635.pdf
https://pim-resources.coleparmer.com/sds/95382.pdf
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Halogenated-Solvents_SOP_Template.docx
https://enamine.enamine.net/pub/msds?code=EN300-46196670&&senderid=0&&lang=en
https://research.usu.edu/ehs/training-and-resources/chemical-handling-rules
https://research.usu.edu/ehs/training-and-resources/chemical-handling-rules
https://www.fishersci.com/store/msds?partNumber=AC211531000&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1322412?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

» To cite this document. BenchChem. [Personal Protective Equipment & Handling Guide: 2-(3-
Chloro-4-fluorophenyl)ethanamine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1322412#personal-protective-equipment-for-
handling-2-3-chloro-4-fluorophenyl-ethanamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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